molecular formula C4H8Cl2N2 B1602955 2,6-Dichloropiperazine CAS No. 89007-51-2

2,6-Dichloropiperazine

Cat. No.: B1602955
CAS No.: 89007-51-2
M. Wt: 155.02 g/mol
InChI Key: GSOSRXDQMITLCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-Dichloropiperazine (CAS No. 89007-51-2) is a heterocyclic organic compound with the molecular formula C₄H₈Cl₂N₂ and a molecular weight of 155.03 g/mol . It features a six-membered piperazine ring substituted with chlorine atoms at the 2 and 6 positions.

Properties

CAS No.

89007-51-2

Molecular Formula

C4H8Cl2N2

Molecular Weight

155.02 g/mol

IUPAC Name

2,6-dichloropiperazine

InChI

InChI=1S/C4H8Cl2N2/c5-3-1-7-2-4(6)8-3/h3-4,7-8H,1-2H2

InChI Key

GSOSRXDQMITLCA-UHFFFAOYSA-N

SMILES

C1C(NC(CN1)Cl)Cl

Canonical SMILES

C1C(NC(CN1)Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

2,6-Dichloropyridazine

Unlike 2,6-dichloropiperazine, which is saturated, pyridazine is an aromatic heterocycle. Key differences include:

  • Reactivity : Pyridazine derivatives undergo nucleophilic substitution more readily due to aromatic electron withdrawal, whereas 2,6-dichloropiperazine exhibits tertiary amine-like reactivity (e.g., protonation, alkylation) .
  • Applications : 2,6-Dichloropyridazine serves as an intermediate in antihypertensive agents and agricultural chemicals, while 2,6-dichloropiperazine derivatives are explored for anticancer activity .

5,6-Dichloropyrazine-2,3-dicarboxylic Acid

This pyrazine derivative (CAS 59715-45-6) features dichloro substitution and dicarboxylic acid groups. Compared to 2,6-dichloropiperazine:

  • Physicochemical Properties : The dicarboxylic acid groups increase polarity and solubility in aqueous media, whereas 2,6-dichloropiperazine is more lipophilic .

Functional Analogs: Diketopiperazines and Aza-Diketopiperazines

Diketopiperazines (DKPs)

DKPs are cyclic dipeptides with a six-membered ring containing two ketone groups. Key comparisons:

  • Synthesis : DKPs are synthesized via cyclization of linear dipeptides, whereas 2,6-dichloropiperazine requires halogenation of piperazine precursors .
  • Stability : DKPs exhibit intramolecular hydrogen bonding, enhancing thermal stability. In contrast, 2,6-dichloropiperazine’s stability is influenced by steric effects from chlorine substituents .

Aza-Diketopiperazines

Aza-DKPs replace one carbonyl group with an amine. Compared to 2,6-dichloropiperazine:

  • Electronic Properties : Aza-DKPs have lower HOMO-LUMO gaps (~3.5–4.0 eV) due to conjugation, whereas DFT studies on similar piperazines suggest gaps closer to 4.12 eV .
  • Bioactivity : Aza-DKPs show antimicrobial activity, while 2,6-dichloropiperazine derivatives are prioritized in anticancer research .

Antiproliferative Activity

Incorporating dichloropiperazine into berberine derivatives improved antiproliferative effects against HeLa cells by 2–3× compared to parent compounds, highlighting the role of halogenation in enhancing bioactivity .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound Molecular Formula Molecular Weight (g/mol) Key Properties Applications
2,6-Dichloropiperazine C₄H₈Cl₂N₂ 155.03 Lipophilic, tertiary amine reactivity Anticancer agents
2,6-Dichloropyridazine C₄H₂Cl₂N₂ 149.98 Aromatic, electrophilic substitution Antihypertensive agents
5,6-Dichloropyrazine-2,3-dicarboxylic acid C₆H₂Cl₂N₂O₄ 236.99 High polarity, lanthanide coordination Coordination chemistry

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.